Cas no 7572-40-9 (2-Propynoic acid, 3-(3-chlorophenyl)-, methyl ester)
7572-40-9 structure
Product Name:2-Propynoic acid, 3-(3-chlorophenyl)-, methyl ester
CAS No:7572-40-9
MF:C10H7ClO2
MW:194.61438202858
CID:539061
PubChem ID:12294916
Update Time:2025-04-19
2-Propynoic acid, 3-(3-chlorophenyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propynoic acid, 3-(3-chlorophenyl)-, methyl ester
- methyl 3-(3-chlorophenyl)prop-2-ynoate
- AKOS013859488
- (3-Chloro-phenyl)-propynoic acid methyl ester
- 7572-40-9
- DTXSID60485394
- SCHEMBL11544870
-
- Inchi: 1S/C10H7ClO2/c1-13-10(12)6-5-8-3-2-4-9(11)7-8/h2-4,7H,1H3
- InChI Key: PTGOHFYICMWCAG-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(C#CC(=O)OC)=C1
Computed Properties
- Exact Mass: 194.01351
- Monoisotopic Mass: 194.0134572g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2-Propynoic acid, 3-(3-chlorophenyl)-, methyl ester Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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